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Abstract
This application note details a robust and sensitive High-Performance Liquid Chromatography

with Ultraviolet (HPLC-UV) detection method for the quantitative analysis of the fungicide

Anilazine in water samples. The protocol outlines sample preparation using solid-phase

extraction, chromatographic conditions for optimal separation, and method validation

parameters. This method is intended for use by researchers, environmental scientists, and

water quality monitoring professionals.

Introduction
Anilazine is a triazine fungicide previously used to control various fungal diseases on crops

and turf.[1][2][3][4] Due to its potential for environmental contamination, monitoring its presence

in water sources is crucial. This document provides a detailed protocol for the quantification of

Anilazine in water using HPLC-UV, a widely accessible and reliable analytical technique.

Anilazine is a white to tan crystalline solid that is insoluble in water and moderately soluble in

organic solvents.[1][2][5][6] It is stable in neutral and slightly acidic conditions but is susceptible

to hydrolysis under alkaline conditions.[2][5][6]

Experimental Protocol
Materials and Reagents

Anilazine analytical standard (>98% purity)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1666039?utm_src=pdf-interest
https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Anilazine
https://www.guidechem.com/encyclopedia/anilazine-dic56692.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024KJS.TXT
https://en.wikipedia.org/wiki/Anilazine
https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Anilazine
https://www.guidechem.com/encyclopedia/anilazine-dic56692.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7391257.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7391257.htm?N=Germany
https://www.guidechem.com/encyclopedia/anilazine-dic56692.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7391257.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7391257.htm?N=Germany
https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC grade acetonitrile, methanol, and water

Formic acid (analytical grade)

Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Glass fiber filters (0.45 µm)

Volumetric flasks, pipettes, and autosampler vials

Instrumentation
HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis

detector.

Analytical column: C18, 4.6 x 150 mm, 5 µm particle size.

Data acquisition and processing software.

Sample Preparation: Solid-Phase Extraction (SPE)
Sample Pre-treatment: Filter water samples (500 mL) through a 0.45 µm glass fiber filter to

remove suspended particles. Acidify the sample to a pH of approximately 3 with formic acid.

SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol

followed by 5 mL of deionized water.

Sample Loading: Load the pre-treated water sample onto the SPE cartridge at a flow rate of

approximately 5 mL/min.

Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar

impurities.

Elution: Elute the retained Anilazine from the cartridge with 5 mL of acetonitrile into a

collection tube.

Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in 1 mL of the mobile phase.
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Final Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter into an

autosampler vial for HPLC analysis.

HPLC-UV Conditions
Parameter Condition

Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile

with 0.1% Formic Acid

Gradient
0-2 min: 60% B2-10 min: 60-90% B10-12 min:

90% B12-13 min: 90-60% B13-15 min: 60% B

Flow Rate 1.0 mL/min

Column Temp. 30 °C

Injection Vol. 20 µL

UV Wavelength 274 nm

Run Time 15 minutes

Calibration
Prepare a series of standard solutions of Anilazine in the mobile phase at concentrations

ranging from 0.1 to 10 µg/mL. Inject each standard and construct a calibration curve by plotting

the peak area against the concentration.

Data Presentation
The quantitative performance of this method was validated according to standard guidelines.

The results are summarized in the table below.
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Validation Parameter Result

Linearity Range 0.1 - 10 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.03 µg/mL

Limit of Quantification (LOQ) 0.1 µg/mL

Accuracy (Recovery) 95 - 105%

Precision (RSD%) < 5%

Experimental Workflow

Sample Preparation HPLC-UV Analysis Data Processing

1. Water Sample Collection 2. Filtration (0.45 µm) 3. Acidification (pH 3) 4. Solid-Phase Extraction (C18) 5. Elution (Acetonitrile) 6. Evaporation to Dryness 7. Reconstitution in Mobile Phase 8. HPLC Injection 9. Chromatographic Separation 10. UV Detection (274 nm) 11. Data Acquisition 12. Quantification using Calibration Curve 13. Reporting Results

Click to download full resolution via product page

Caption: Experimental workflow for Anilazine quantification.

Conclusion
The described HPLC-UV method provides a reliable and sensitive approach for the

quantification of Anilazine in water samples. The solid-phase extraction protocol allows for

effective pre-concentration and clean-up of the analyte. The method validation data

demonstrates excellent linearity, accuracy, and precision, making it suitable for routine

environmental monitoring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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